Cas no 745066-39-1 (1,5-Methanocyclopent[d]azepine-6,7-diol, decahydro-3-(phenylmethyl)-)
745066-39-1 structure
Product Name:1,5-Methanocyclopent[d]azepine-6,7-diol, decahydro-3-(phenylmethyl)-
CAS No:745066-39-1
MF:C17H23NO2
MW:273.37002491951
CID:540898
PubChem ID:59837862
Update Time:2025-04-19
1,5-Methanocyclopent[d]azepine-6,7-diol, decahydro-3-(phenylmethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,5-Methanocyclopent[d]azepine-6,7-diol, decahydro-3-(phenylmethyl)-
- 9-Benzyl-9-aza-tricyclo[5.3.1.02,6]undecane-3,4-diol
- DTXSID40733168
- 9-(Phenylmethyl)-9-azatricyclo[5.3.1.02,6]undecane-3,4-diol
- 3-Benzyldecahydro-1,5-methanocyclopenta[d]azepine-6,7-diol
- SCHEMBL3836225
- 745066-39-1
- CPJQLTKBAMZDBW-UHFFFAOYSA-N
-
- Inchi: 1S/C17H23NO2/c19-15-7-14-12-6-13(16(14)17(15)20)10-18(9-12)8-11-4-2-1-3-5-11/h1-5,12-17,19-20H,6-10H2
- InChI Key: CPJQLTKBAMZDBW-UHFFFAOYSA-N
- SMILES: OC1C(CC2C3CN(CC4C=CC=CC=4)CC(C3)C21)O
Computed Properties
- Exact Mass: 273.172878976g/mol
- Monoisotopic Mass: 273.172878976g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 355
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 6
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 43.7Ų
1,5-Methanocyclopent[d]azepine-6,7-diol, decahydro-3-(phenylmethyl)- Related Literature
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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